Cas no 894069-20-6 (5-ethyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)thiophene-2-sulfonamide)

• Product name: 5-ethyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)thiophene-2-sulfonamide
• CAS No: 894069-20-6
• MF: C₁₇H₁₅N₅O₂S₂
• MW: 385.4632999897
• CID: 6519961

5-ethyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)thiophene-2-sulfonamide
• 5-ethyl-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]thiophene-2-sulfonamide

• Inchi： 1S/C17H15N5O2S2/c1-2-14-7-10-17(25-14)26(23,24)21-13-5-3-12(4-6-13)15-8-9-16-19-18-11-22(16)20-15/h3-11,21H,2H2,1H3
• InChI Key： CWVURRHTKRTYIE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN4C=NN=C4C=C3)C=C2)(=O)=O)SC(CC)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-ethyl-N-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)thiophene-2-sulfonamide

5-Ethyl-N-(4-{1,2,4-Triazolo[4,3-b]pyridazin-6-yl}phenyl)thiophene-2-sulfonamide: A Comprehensive Overview

5-Ethyl-N-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)thiophene-2-sulfonamide (CAS No. 894069-20-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a thiophene ring, an ethyl group, and a triazolo-pyridazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The sulfonamide group in the compound is a well-known functional group in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. The thiophene ring, on the other hand, is a heterocyclic aromatic compound that is frequently found in biologically active molecules due to its ability to modulate various biological targets. The 1,2,4-triazolo[4,3-b]pyridazine moiety is particularly noteworthy for its potential to enhance the compound's pharmacological profile by providing additional binding sites and improving its interaction with biological receptors.

Recent studies have highlighted the potential of 5-Ethyl-N-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)thiophene-2-sulfonamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 5-Ethyl-N-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)thiophene-2-sulfonamide is in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound may have potential as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, 5-Ethyl-N-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)thiophene-2-sulfonamide has also shown promise in neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates associated with conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still under investigation but are believed to involve the modulation of oxidative stress pathways and protein homeostasis.

The pharmacokinetic properties of 5-Ethyl-N-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)thiophene-2-sulfonamide have also been studied extensively. In animal models, this compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile. It exhibits low toxicity and good tissue distribution, making it a promising candidate for further clinical development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of 5-Ethyl-N-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)thiophene-2-sulfonamide. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a novel drug candidate.

In conclusion, 5-Ethyl-N-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)thiophene-2-sulfonamide (CAS No. 894069-20-6) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical development. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will continue to attract significant attention from researchers and clinicians alike.